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Compound of Interest

Compound Name: Oxyclozanide

Cat. No.: B12057311

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anthelmintic efficacy of Oxyclozanide
and Closantel, two widely used salicylanilide compounds in veterinary medicine. By presenting
supporting experimental data, detailed methodologies, and visual representations of their
mechanism of action, this document aims to be a valuable resource for research, scientific
evaluation, and the development of novel antiparasitic drugs.

Data Presentation: Efficacy Against Key Parasites

The following table summarizes the quantitative data from various studies comparing the
efficacy of Oxyclozanide and Closantel against economically significant parasites in livestock.
The primary metric for comparison is the percentage reduction in parasite load, often
determined by fecal egg count reduction (FECR).
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Parasite Host Drug Dosage Efficacy (%) Citation
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(Paramphisto [9][10]
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active)
Gastrointestin Resistance
al Nematodes N observed

Sheep Closantel Not Specified [11]

(Haemonchu (56.4% of
S contortus) farms)

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

Both Oxyclozanide and Closantel share a common mechanism of action: they are potent
uncouplers of oxidative phosphorylation in parasites. This process disrupts the parasite's
energy metabolism, leading to paralysis and death. The following diagram illustrates this
signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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